Cas no 879609-47-9 (1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine)

• Product Name: 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine
• CAS No: 879609-47-9
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 4282196
• Update Time: 2026-04-14

1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, 1-(2,2-dimethylpropyl)-
• 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine

Additional information on 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine

Introduction to 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine (CAS No. 879609-47-9)

1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine, a compound with the chemical identifier CAS No. 879609-47-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its 1-(2,2-dimethylpropyl)piperidin-2-yl moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The piperidine ring is a common pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological effects ranging from antiviral to anticancer properties. The introduction of the 2,2-dimethylpropyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. This modification makes 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine a promising candidate for further exploration in drug design and development.

In recent years, there has been increasing interest in the development of novel piperidine derivatives due to their potential therapeutic benefits. The compound 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine has been studied for its potential role in modulating various biological pathways. For instance, research has indicated that this molecule may interact with specific enzymes and receptors involved in inflammation and pain management. These findings suggest that it could be a valuable component in the development of new therapeutics for chronic inflammatory conditions.

The synthesis of 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine involves complex organic transformations that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Additionally, modern spectroscopic methods such as NMR and mass spectrometry have been instrumental in characterizing its molecular structure and confirming its identity.

One of the most intriguing aspects of this compound is its potential application in the field of neurology. Piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural modifications present in 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine may enhance its ability to interact with central nervous system targets, making it a candidate for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's pharmacokinetic properties have been extensively studied to ensure its suitability for clinical applications. Researchers have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles. This includes evaluating its stability under various conditions and assessing its potential for drug-drug interactions. These studies are crucial for determining the safety and efficacy of 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine as a therapeutic agent.

The role of computational chemistry in understanding the behavior of 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These simulations help predict how the molecule will behave within a biological system, guiding researchers in designing more effective drugs.

In conclusion, 1-1-(2,2-dimethylpropyl)piperidin-2-ylmethanamine (CAS No. 879609-47-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover more about its biological activities and pharmacological properties, this molecule is likely to play an important role in addressing various medical challenges.